Cas no 1420793-66-3 (3-Azabicyclo[3.1.1]heptan-6-one)
1420793-66-3 structure
Product Name:3-Azabicyclo[3.1.1]heptan-6-one
CAS No:1420793-66-3
MF:C6H9NO
MW:111.141761541367
MDL:MFCD27991732
CID:2855136
PubChem ID:73425068
Update Time:2023-08-09
3-Azabicyclo[3.1.1]heptan-6-one Chemical and Physical Properties
Names and Identifiers
-
- 3-Azabicyclo[3.1.1]heptan-6-one
- 3-aza-bicyclo[3.1.1]heptan-6-one
- SB33489
-
- MDL: MFCD27991732
- Inchi: 1S/C6H9NO/c8-6-4-1-5(6)3-7-2-4/h4-5,7H,1-3H2
- InChI Key: FVNUZDIUQQCLJT-UHFFFAOYSA-N
- SMILES: O=C1C2CNCC1C2
Computed Properties
- Exact Mass: 111.068413911 g/mol
- Monoisotopic Mass: 111.068413911 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 121
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 29.1
- Molecular Weight: 111.14
3-Azabicyclo[3.1.1]heptan-6-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A194490-50mg |
3-Azabicyclo[3.1.1]heptan-6-one hydrochloride |
1420793-66-3 | 50mg |
$ 1020.00 | 2022-06-08 | ||
| TRC | A194490-100mg |
3-Azabicyclo[3.1.1]heptan-6-one hydrochloride |
1420793-66-3 | 100mg |
$ 1700.00 | 2022-06-08 | ||
| Chemenu | CM503685-1g |
3-Azabicyclo[3.1.1]heptan-6-onehydrochloride |
1420793-66-3 | 97% | 1g |
$1072 | 2022-12-31 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 60R1142-1g |
3-aza-bicyclo[3.1.1]heptan-6-one |
1420793-66-3 | 97% | 1g |
7462.77CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 60R1142-5g |
3-aza-bicyclo[3.1.1]heptan-6-one |
1420793-66-3 | 97% | 5g |
29851.09CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 60R1142-500mg |
3-aza-bicyclo[3.1.1]heptan-6-one |
1420793-66-3 | 97% | 500mg |
4155.41CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 60R1142-250mg |
3-aza-bicyclo[3.1.1]heptan-6-one |
1420793-66-3 | 97% | 250mg |
2501.73CNY | 2021-05-08 | |
| eNovation Chemicals LLC | Y1129696-250mg |
3-aza-bicyclo[3.1.1]heptan-6-one |
1420793-66-3 | 95% | 250mg |
$555 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1129696-500mg |
3-aza-bicyclo[3.1.1]heptan-6-one |
1420793-66-3 | 95% | 500mg |
$780 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1129696-1g |
3-aza-bicyclo[3.1.1]heptan-6-one |
1420793-66-3 | 95% | 1g |
$1115 | 2024-07-28 |
3-Azabicyclo[3.1.1]heptan-6-one Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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